2-chloro-5-[3-mercapto-5-(4-pyridinyl)-4H-1,2,4-triazol-4-yl]benzoic acid

• IUPAC Name: 2-chloro-5-(3-pyridin-4-yl-5-sulfanylidene-1H-1,2,4-triazol-4-yl)benzoic acid
• InChI: InChI=1S/C14H9ClN4O2S/c15-11-2-1-9(7-10(11)13(20)21)19-12(17-18-14(19)22)8-3-5-16-6-4-8/h1-7H,(H,18,22)(H,20,21)
• InChI Key: YYUHGHWXROXUHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C(=NNC2=S)C3=CC=NC=C3)C(=O)O)Cl
• Molecular Formula: C14H9ClN4O2S
• Molecular Weight: 332.8 g/mol

Description

The compound “2-chloro-5-[3-mercapto-5-(4-pyridinyl)-4H-1,2,4-triazol-4-yl]benzoic acid” is a complex organic molecule that contains several functional groups including a chloro group, a mercapto group, a pyridinyl group, a triazolyl group, and a carboxylic acid group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The presence of these groups would likely result in a highly polar molecule with potential for hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the functional groups. For example, the mercapto group (-SH) is known to be quite reactive, and the carboxylic acid group (-COOH) can participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity and potential for hydrogen bonding.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. It could potentially have biological activity due to the presence of the pyridinyl and triazolyl groups, which are often seen in bioactive compounds.